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Compound of Interest

Compound Name: 1,3-Dihydroxyacetone dimer

Cat. No.: B046586 Get Quote

Technical Support Center: 1,3-Dihydroxyacetone
Dimer
This guide provides essential information for the safe handling and use of 1,3-
Dihydroxyacetone dimer in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is 1,3-Dihydroxyacetone dimer?

A1: 1,3-Dihydroxyacetone dimer is the common form of 1,3-dihydroxyacetone (DHA).[1] It

exists as a white to off-white crystalline, hygroscopic powder.[2][3] In aqueous solutions or

when melted, the dimer dissociates to its monomeric form.[1][2]

Q2: What are the primary hazards associated with 1,3-Dihydroxyacetone dimer?

A2: The primary hazards include skin irritation, serious eye irritation, and potential respiratory

irritation.[4][5] It is considered a hazardous substance according to the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[3][4] Direct contact should be avoided.[3]

Q3: What are the proper storage conditions for this compound?
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A3: 1,3-Dihydroxyacetone dimer should be stored in a cool, dry, and well-ventilated area in its

original, tightly sealed container.[3][6] The recommended storage temperature is between 2°C

and 8°C.[2][7] It is hygroscopic and should be protected from moisture.[2][4] It should also be

stored away from incompatible materials, such as strong oxidizing agents.[2][3]

Q4: What Personal Protective Equipment (PPE) is required when handling 1,3-
Dihydroxyacetone dimer?

A4: When handling this compound, appropriate personal protective equipment should be worn,

including chemical safety goggles or glasses with side shields, gloves (such as rubber or

plastic), and a lab coat or protective clothing.[4][7][8] In cases of insufficient ventilation or when

dust may be generated, a NIOSH-approved respirator (such as a dust mask type N95) is

recommended.[3]

Q5: How should spills of 1,3-Dihydroxyacetone dimer be handled?

A5: For minor spills, you should wear appropriate PPE, avoid generating dust, and clean up the

material using dry procedures like sweeping or vacuuming.[3] The collected material should be

placed in a clean, dry, sealed, and labeled container for disposal.[3] For major spills, the area

should be evacuated, and emergency services should be alerted.[3] Prevent the spilled

material from entering drains or waterways.[3]

Q6: What are the first aid procedures for exposure to 1,3-Dihydroxyacetone dimer?

A6:

Eye Contact: Immediately flush the eyes with plenty of fresh, running water for at least 15

minutes, keeping the eyelids open.[4][9] Seek medical attention.[9]

Skin Contact: Remove all contaminated clothing and wash the affected skin area

immediately with soap and running water.[3][6] If irritation persists, seek medical attention.[4]

Inhalation: Move the individual to fresh air.[4] If they are not breathing, provide artificial

respiration.[4] Seek medical attention if symptoms occur.[10]

Ingestion: Rinse the mouth with water and have the person drink a glass of water.[3][6] Do

not induce vomiting.[7] First aid is generally not required for ingestion, but if in doubt, contact
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a doctor.[3]

Q7: How should 1,3-Dihydroxyacetone dimer waste be disposed of?

A7: All waste must be handled in accordance with local, state, and federal regulations.[3] It may

be necessary to dissolve the material in a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[6] Do not allow wash water from

cleaning equipment to enter drains.[3]

Q8: Is 1,3-Dihydroxyacetone dimer stable?

A8: The product is considered stable under recommended storage conditions.[3] However, it is

hygroscopic, meaning it can absorb moisture from the air.[4] It is incompatible with strong

oxidizing agents.[2] Hazardous polymerization will not occur.[3]

Troubleshooting Guide
Q: I'm having trouble dissolving the 1,3-Dihydroxyacetone dimer. What should I do?

A: The dimer form is slowly soluble in water, where it dissociates into the more soluble

monomer.[3][11] Gentle heating or stirring can aid in this process. It is more soluble in alcohol.

[3] Ensure you are using a sufficient volume of solvent for the amount of dimer you are trying to

dissolve.

Q: My solution of 1,3-Dihydroxyacetone dimer has turned a brown color. Why did this

happen?

A: In solutions with a pH above 6, 1,3-Dihydroxyacetone can degrade and produce a brown

product.[1] Ensure your solution is maintained at a pH between 4 and 6 for stability.[1]

Q: My experimental results are inconsistent when using 1,3-Dihydroxyacetone dimer. What

could be the cause?

A: Inconsistent results could be due to the varying ratio of the dimer to the monomer in your

starting material, which can be affected by storage conditions and age.[12] It is recommended

to use disposable aliquots to avoid repeated thawing and freezing, which can promote
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dimerization.[12] The isomeric distribution of the commercial product can vary, so it should not

be assumed to be constant.[12]

Quantitative Data Summary
Property Value

Melting Point ~ 75 - 82 °C / 167 - 179.6 °F[4]

Boiling Point 448ºC at 760 mmHg[2]

Flash Point 224.7ºC[2]

Storage Temperature 2 - 8 °C[7]

Oral LD50 (Rat) 16000 mg/kg[3]

Experimental Protocols
Protocol for Preparing a Solution of 1,3-Dihydroxyacetone Dimer

Preparation: Work in a well-ventilated area, preferably a fume hood.[3] Ensure all necessary

PPE is worn, including safety glasses, gloves, and a lab coat.[4]

Weighing: Carefully weigh the desired amount of 1,3-Dihydroxyacetone dimer powder,

avoiding the creation of dust.[6]

Dissolution: Slowly add the powder to the appropriate solvent (e.g., water or alcohol) while

stirring.[3] The dimer is slowly soluble in water and more soluble in alcohol.[3]

Storage: Store the prepared solution in a tightly sealed container at the recommended

temperature, away from incompatible materials.[6]

Protocol for Handling a Spill of 1,3-Dihydroxyacetone Dimer

Immediate Action: Alert personnel in the area and ensure proper ventilation.[3]

Personal Protection: Wear appropriate PPE, including a dust respirator, safety glasses,

gloves, and protective clothing.[3]
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Containment: Prevent the spilled material from entering drains or waterways.[3]

Clean-up (Dry Spill): Use dry clean-up procedures to avoid generating dust.[3] Carefully

sweep or vacuum the spilled powder.[3]

Disposal: Place the collected material into a clean, dry, sealable, and appropriately labeled

container for disposal according to institutional and governmental regulations.[3]

Decontamination: Wash the spill area with large amounts of water and prevent runoff from

entering drains.[3]
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Safe Handling Workflow for 1,3-Dihydroxyacetone Dimer
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Caption: Workflow for the safe handling of 1,3-Dihydroxyacetone dimer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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